Cas no 125305-80-8 (2-(Benzo[d]thiazol-2-yl)-2-methylpropanoic acid)

• Product Name: 2-(Benzo[d]thiazol-2-yl)-2-methylpropanoic acid
• CAS No: 125305-80-8
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 103584
• Update Time: 2023-08-02

2-(Benzo[d]thiazol-2-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazoleaceticacid, a,a-dimethyl-
• 2-(benzo[d]thiazol-2-yl)-2-methylpropanoic acid
• 2-Benzothiazoleaceticacid,alpha,alpha-dimethyl-(9CI)
• 2-(1,3-benzothiazol-2-yl)-2-methylpropanoic acid
• 2-(Benzo[d]thiazol-2-yl)-2-methylpropanoic acid

• Inchi： 1S/C11H11NO2S/c1-11(2,10(13)14)9-12-7-5-3-4-6-8(7)15-9/h3-6H,1-2H3,(H,13,14)
• InChI Key： AXSJBPYNYHXRCS-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(C(=O)O)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Topological Polar Surface Area: 78.4